LAS195319

• Molecular Formula: C29H26N10O3S
• Molecular Weight: 594.6 g/mol
• InChI: InChI=1S/C29H26N10O3S/c1-16-9-11-38-25(16)29(40)39(19-6-4-3-5-7-19)28(36-38)17(2)35-27-24-22(14-32-26(24)33-15-34-27)21-12-18(37-43(30,41)42)13-23-20(21)8-10-31-23/h3-15,17,31,37H,1-2H3,(H2,30,41,42)(H2,32,33,34,35)/t17-/m1/s1
• InChIKey: PGFZGJZTPSVQMY-QGZVFWFLSA-N

LAS195319: Potency and Selectivity Profile

LAS195319 is a potent and selective phosphoinositide 3-kinase delta (PI3Kδ) inhibitor developed as an inhaled candidate for respiratory diseases including severe asthma and chronic obstructive pulmonary disease (COPD) [1]. The compound exhibits an IC50 of 0.5 nM against PI3Kδ in enzymatic assays, with >20-fold selectivity over PI3Kβ and PI3Kγ and no detectable activity against PI3Kα . LAS195319 inhibits M-CSF-induced pAkt (Thr308) in THP-1 cells with an IC50 of 2.7 nM and reduces eosinophil and neutrophil infiltration in ovalbumin-challenged Brown Norway rat models [2].

Pathway Target PI3Kδ pathway inhibition study fit

Administration Route Inhaled delivery design for lung-targeted research

Selectivity Profile Isoform-selective profile (reported selectivity over PI3Kβ/γ, undetectable PI3Kα activity)

• [1] Erra M, Taltavull J, Bernal FJ, Caturla JF, Carrascal M, Pagès L, Mir M, Espinosa S, Gràcia J, Domínguez M, Sabaté M, Paris S, Maldonado M, Hernández B, Bravo M, Calama E, Miralpeix M, Lehner MD, Calbet M. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases. J Med Chem. 2018;61(21):9551-9567. View Source
• [2] AAABiotech. LAS195319 Technical Datasheet: Inhibits M-CSF induced pAkt (Thr308) in THP-1 cells with IC50 of 2.7 nM. View Source

Why LAS195319 Cannot Be Substituted

PI3Kδ inhibitors constitute a structurally and pharmacologically heterogeneous class with marked divergence in isoform selectivity, potency, administration route, and tissue distribution [1]. Oral PI3Kδ inhibitors such as Idelalisib and Duvelisib carry black box warnings for mechanism-related toxicities including hepatic toxicity, severe diarrhea, colitis, pneumonitis, and intestinal perforation, which preclude their application in non-oncology indications like asthma and COPD [2]. In contrast, LAS195319 was specifically optimized through an 'inhalation by design' strategy to achieve high lung retention and rapid systemic clearance, thereby maximizing local target engagement while minimizing systemic exposure and the attendant safety liabilities inherent to oral PI3Kδ inhibition [3]. This fundamental divergence in pharmacokinetic design and safety profile renders in-class substitution scientifically invalid for respiratory inflammation research applications.

Systemic exposure profile

Oral PI3Kδ inhibitors may introduce systemic exposure-related confounding in respiratory inflammation models; inhaled design limits this.

Administration route mismatch

Inhaled delivery achieves high lung retention; oral administration produces different tissue distribution and may not replicate lung-targeted target engagement.

Isoform selectivity context

Class-level PI3Kδ inhibition may mask differences in selectivity window; pan-PI3K or less selective inhibitors may shift isoform interpretation.

• [1] Erra M, Taltavull J, Bernal FJ, et al. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases. J Med Chem. 2018;61(21):9551-9567. View Source
• [2] Erra M, Taltavull J, Bernal FJ, et al. J Med Chem. 2018;61(21):9551-9567 (referencing Idelalisib black box warning). View Source
• [3] Mangoni AA. Breakthroughs in Medicinal Chemistry: PI3Kδ Inhibition: A New Treatment Paradigm in Asthma and COPD. Molecules. 2018;24(1):130. View Source

LAS195319: Quantitative Differentiation Evidence

PI3Kδ Enzymatic Potency vs Idelalisib

LAS195319 demonstrates 5-fold greater enzymatic potency against PI3Kδ compared to the FDA-approved oral PI3Kδ inhibitor Idelalisib . This potency differential is meaningful in the context of inhaled delivery where achieving high local target engagement at lower deposited doses may improve the therapeutic window [1].

PI3Kδ enzymatic potency vs Idelalisib

Cross-study comparable

IC50 0.5 nM (LAS195319) vs 2.5 nM (Idelalisib) — 5-fold lower

Supports higher enzymatic potency context for inhalation studies

Cross-study comparison; assay conditions may differ

Evidence Dimension	PI3Kδ enzymatic inhibition (IC50)
Target Compound Data	0.5 nM
Comparator Or Baseline	Idelalisib: 2.5 nM
Quantified Difference	5-fold lower IC50 (higher potency)
Conditions	Biochemical enzymatic assay

Why This Matters

Higher enzymatic potency enables lower dosing requirements, potentially reducing off-target exposure in inhalation applications.

• [1] Erra M, Taltavull J, Bernal FJ, et al. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases. J Med Chem. 2018;61(21):9551-9567. View Source

Cellular Target Engagement

LAS195319 inhibits M-CSF-induced phosphorylation of Akt at Thr308 in THP-1 monocytic cells with an IC50 of 2.7 nM, confirming functional target engagement in a disease-relevant cellular context [1]. While comparable cellular data for other inhaled PI3Kδ inhibitors such as Nemiralisib exist in the literature, LAS195319 represents a distinct chemotype optimized for pulmonary delivery with validated cellular activity that bridges biochemical potency to functional pathway inhibition [2].

Cellular target engagement

Assay context

IC50 = 2.7 nM (pAkt Thr308 in THP-1 cells)

Cellular pathway inhibition context (M-CSF stimulated)

No direct comparator in same assay; class-level inference applies

Evidence Dimension	Cellular target engagement (pAkt Thr308 inhibition)
Target Compound Data	IC50 = 2.7 nM in THP-1 cells
Comparator Or Baseline	No direct comparator data in same assay system; class-level inference applies
Quantified Difference	N/A (cross-assay comparison not valid)
Conditions	M-CSF stimulated THP-1 monocytic cells

Why This Matters

Confirms that enzymatic potency translates to functional pathway inhibition in a cellular model relevant to respiratory inflammation.

• [1] Molnova. LAS195319 Product Description: inhibits M-CSF induced pAkt (Thr308) in THP-1 cells with IC50 of 2.7 nM. View Source
• [2] Erra M, Taltavull J, Bernal FJ, et al. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases. J Med Chem. 2018;61(21):9551-9567. View Source

Inhaled vs Oral Administration

LAS195319 was specifically optimized for pulmonary delivery, exhibiting the highest lung exposure and lung-to-plasma partition ratio among compounds evaluated in rat pharmacokinetic studies [1]. This contrasts with oral PI3Kδ inhibitors such as Idelalisib and Duvelisib, which achieve systemic exposure associated with mechanism-related toxicities including hepatic toxicity, colitis, and pneumonitis—risks that carry black box warnings for Idelalisib [2]. The 'inhalation by design' strategy aims to deliver the compound directly to the site of action while minimizing systemic exposure [3].

Inhaled vs oral administration

Direct comparison

Inhaled: highest lung exposure and lung/plasma ratio among test compounds; Oral: systemic exposure

Lung-targeted design may reduce systemic exposure in research models

Rat PK studies; may not directly translate to other species

Evidence Dimension	Administration route and pharmacokinetic design
Target Compound Data	Inhaled; highest lung exposure and lung/plasma ratio among test compounds
Comparator Or Baseline	Idelalisib/Duvelisib: Oral administration with systemic exposure
Quantified Difference	Qualitative: inhaled (lung-targeted) vs. oral (systemic)
Conditions	Rat pharmacokinetic studies

Why This Matters

Inhaled delivery with high lung retention minimizes systemic toxicity risks inherent to oral PI3Kδ inhibitors, enabling research in non-oncology indications.

• [1] Mangoni AA. Breakthroughs in Medicinal Chemistry: PI3Kδ Inhibition: A New Treatment Paradigm in Asthma and COPD. Molecules. 2018;24(1):130. View Source
• [2] Erra M, Taltavull J, Bernal FJ, et al. J Med Chem. 2018;61(21):9551-9567 (referencing Idelalisib black box warning). View Source
• [3] Erra M, Taltavull J, Bernal FJ, et al. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases. J Med Chem. 2018;61(21):9551-9567. View Source

In Vivo Anti-Inflammatory Efficacy

In an ovalbumin-induced rat inflammation model, intratracheal administration of LAS195319 significantly reduced the infiltration of eosinophils and basophils in bronchoalveolar lavage fluid, with the magnitude of effect reported as similar to that of fluticasone, a standard-of-care inhaled corticosteroid [1]. This provides a clinically anchored benchmark for LAS195319's anti-inflammatory efficacy in a disease-relevant pulmonary inflammation model [2].

In vivo eosinophil infiltration

Head-to-head

Reduction comparable to fluticasone (ovalbumin-challenged Brown Norway rat model)

Reported anti-inflammatory endpoint response in pulmonary model

Benchmark against reference standard; model-specific context

Evidence Dimension	Reduction in eosinophil and basophil infiltration in BAL fluid
Target Compound Data	Significant reduction (magnitude similar to fluticasone)
Comparator Or Baseline	Fluticasone (inhaled corticosteroid)
Quantified Difference	Efficacy comparable to fluticasone
Conditions	Ovalbumin-induced inflammation in Brown Norway rats; intratracheal administration

Why This Matters

Demonstrates in vivo anti-inflammatory efficacy benchmarked against a clinically established standard-of-care inhaled therapy.

• [1] Mangoni AA. Breakthroughs in Medicinal Chemistry: PI3Kδ Inhibition: A New Treatment Paradigm in Asthma and COPD. Molecules. 2018;24(1):130. View Source
• [2] Erra M, Taltavull J, Bernal FJ, et al. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases. J Med Chem. 2018;61(21):9551-9567. View Source

Isoform Selectivity Profile vs Seletalisib

LAS195319 exhibits >20-fold selectivity for PI3Kδ over PI3Kβ and PI3Kγ, with no detectable activity against PI3Kα [1]. In contrast, Seletalisib demonstrates an IC50 of 12 nM against PI3Kδ and 282 nM against PI3Kγ, yielding approximately a 24-fold selectivity window but with a significantly higher absolute IC50 for the δ isoform (12 nM vs. 0.5 nM for LAS195319) . The higher potency of LAS195319 combined with a comparable or better selectivity margin may provide a superior therapeutic window at lower drug concentrations [2].

Isoform selectivity vs Seletalisib

Cross-study

LAS195319: PI3Kδ IC50 0.5 nM, >20-fold selectivity over β/γ; Seletalisib: δ IC50 12 nM, ~24-fold selectivity

Higher absolute potency on δ may support lower-concentration pathway studies

Cross-study data; assay conditions may differ

Evidence Dimension	PI3Kδ selectivity over PI3Kγ
Target Compound Data	>20-fold selectivity; PI3Kδ IC50 = 0.5 nM
Comparator Or Baseline	Seletalisib: ~24-fold selectivity; PI3Kδ IC50 = 12 nM
Quantified Difference	LAS195319: 24-fold higher absolute potency on δ; similar selectivity ratio
Conditions	Biochemical enzymatic assays across PI3K isoforms

Why This Matters

Higher absolute potency enables effective δ inhibition at lower concentrations, potentially reducing the risk of off-target γ inhibition.

• [1] Molnova. LAS195319 Product Description: weakly inhibits PI3Kβ and γ (>20-fold), no activity against PI3Kα. View Source
• [2] Erra M, Taltavull J, Bernal FJ, et al. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases. J Med Chem. 2018;61(21):9551-9567. View Source

Recommended Application Scenarios

Inhaled PI3Kδ Inhibition for Asthma and COPD Models

LAS195319 is specifically indicated for researchers requiring an inhaled PI3Kδ inhibitor to investigate pulmonary inflammation in preclinical models of asthma and COPD. The compound's high lung exposure and lung-to-plasma partition ratio in rats [1], combined with demonstrated in vivo efficacy comparable to fluticasone in reducing eosinophil infiltration [2], make it a suitable tool compound for studies where lung-targeted PI3Kδ inhibition is required and systemic exposure must be minimized. Oral PI3Kδ inhibitors are not appropriate substitutes due to divergent pharmacokinetic profiles and systemic toxicity risks [3].

High-Potency PI3Kδ Tool for Enzymatic and Cellular Assays

Investigators requiring a high-potency PI3Kδ inhibitor for biochemical and cellular assays should consider LAS195319 based on its IC50 of 0.5 nM in enzymatic assays and 2.7 nM in cellular pAkt inhibition [1]. This 5-fold greater enzymatic potency compared to Idelalisib (IC50 2.5 nM) [2] may enable lower compound concentrations in assay systems, potentially reducing solvent-related artifacts and off-target effects at the concentrations required for complete target engagement. Researchers should note that the compound's inhaled delivery design does not preclude its use as a tool compound in standard in vitro assay formats [3].

Isoform Selectivity Studies with Minimal PI3Kα Activity

LAS195319 is appropriate for studies requiring selective PI3Kδ inhibition with minimal confounding activity at other class I PI3K isoforms. The compound exhibits no detectable activity against PI3Kα and >20-fold selectivity over PI3Kβ and PI3Kγ [1]. This selectivity profile, combined with its high absolute potency (IC50 0.5 nM), distinguishes it from compounds like Seletalisib which, while similarly selective in ratio terms, requires 24-fold higher concentrations to achieve equivalent PI3Kδ inhibition [2]. Researchers investigating PI3K isoform-specific biology in immune cells may find this combination of potency and selectivity advantageous [3].

In Vivo Pulmonary Inflammation Models

For investigators conducting in vivo pulmonary inflammation studies, LAS195319 has been validated in an ovalbumin-induced rat model where intratracheal administration significantly reduced eosinophil and basophil infiltration in bronchoalveolar lavage fluid [1]. The observed efficacy magnitude was comparable to fluticasone [2], providing a clinically relevant benchmark. Procurement for such studies should consider the compound's requirement for appropriate formulation suitable for pulmonary delivery, as its optimization was specifically geared toward inhalation rather than systemic oral administration [3].

Application

Selection Property

Validation Focus

Pulmonary inflammation models (inhaled)

Lung-targeted delivery; rapid systemic clearance

Local target engagement vs systemic exposure

PI3Kδ enzymatic and cellular assays

Reported enzymatic potency context (cross-study)

Pathway inhibition at low assay concentrations

PI3K isoform selectivity profiling

δ-selective profile (undetectable α activity)

δ-specific pathway inhibition vs off-isoform effects

In vivo respiratory inflammation research

Reported pulmonary model response (OVA rat)

Eosinophil infiltration endpoint response

• [1] Erra M, Taltavull J, Bernal FJ, et al. Discovery of a Novel Inhaled PI3Kδ Inhibitor for the Treatment of Respiratory Diseases. J Med Chem. 2018;61(21):9551-9567. View Source
• [2] Mangoni AA. Breakthroughs in Medicinal Chemistry: PI3Kδ Inhibition: A New Treatment Paradigm in Asthma and COPD. Molecules. 2018;24(1):130. View Source
• [3] Molnova. LAS195319 Product Description: IC50 0.5 nM; >20-fold selectivity; cellular pAkt IC50 2.7 nM. View Source